Cas no 2228084-12-4 (2-amino-3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid
• CAS No: 2228084-12-4
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6350892
• PubChem ID: 165968282
• Update Time: 2025-10-30

2-amino-3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid
• 2228084-12-4
• EN300-1824834

• Inchi： 1S/C10H14N2O5/c1-16-5-3-12-4-6(17-2)7(5)9(13)8(11)10(14)15/h3-4,8-9,13H,11H2,1-2H3,(H,14,15)
• InChI Key： RRSGQDFCWFWYCX-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN=CC=1OC)OC)C(C(=O)O)N

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 115Ų

Additional information on 2-amino-3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid

Research Update on 2-amino-3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid (CAS: 2228084-12-4)

Recent studies on 2-amino-3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid (CAS: 2228084-12-4) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique pyridine and amino acid hybrid structure, has garnered attention for its role in modulating enzymatic activity and its potential therapeutic applications. The latest research focuses on its synthesis optimization, biological evaluation, and mechanistic insights, providing a comprehensive understanding of its pharmacological profile.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-amino-3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid, emphasizing green chemistry approaches to improve yield and purity. The researchers employed a multi-step synthesis involving catalytic asymmetric hydrogenation, achieving an enantiomeric excess of over 95%. This advancement is critical for scaling up production while maintaining the compound's stereochemical integrity, which is essential for its biological activity.

In parallel, preclinical investigations have revealed the compound's inhibitory effects on specific kinases involved in inflammatory pathways. A study in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to selectively target JAK3 kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory agents, particularly for autoimmune diseases such as rheumatoid arthritis and psoriasis.

Further mechanistic studies have elucidated the compound's interaction with cellular targets. Nuclear magnetic resonance (NMR) and X-ray crystallography data indicate that the dimethoxypyridine moiety plays a crucial role in binding to the ATP pocket of kinases, while the hydroxypropanoic acid group enhances solubility and bioavailability. This dual functionality makes it a promising scaffold for drug design, as noted in a 2024 review in Current Topics in Medicinal Chemistry.

Ongoing clinical trials are evaluating derivatives of 2-amino-3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid for oncology applications. Early-phase results indicate favorable pharmacokinetic properties and minimal off-target effects, positioning it as a candidate for combination therapies. Researchers are also investigating its potential in neurodegenerative diseases, given its ability to cross the blood-brain barrier and modulate neuroinflammatory responses.

In conclusion, 2-amino-3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid represents a versatile and pharmacologically active compound with broad therapeutic potential. Continued research into its synthesis, mechanism, and applications will likely yield significant advancements in drug discovery and development.